Cas no 199125-21-8 (3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol)

3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with a cyclopropyl group at the 3-position and a hydroxyl group at the 5-position. The methyl group at the 1-position enhances its stability and modulates its electronic properties. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its cyclopropyl moiety contributes to steric and electronic effects, potentially improving binding affinity in bioactive molecules. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into esters, ethers, or other derivatives. The compound's rigid framework and balanced lipophilicity make it suitable for applications requiring precise molecular recognition. Its synthetic utility is underscored by its compatibility with diverse reaction conditions.

3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol structure

199125-21-8 structure

Product Name:3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol

CAS No:199125-21-8

MF:C₇H₁₀N₂O

MW:138.167101383209

CID:3877644

PubChem ID:15452081

Update Time:2025-07-02

3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-ol, 3-cyclopropyl-1-methyl-
- 5-Cyclopropyl-2-methyl-1H-pyrazol-3-one
- 5-cyclopropyl-2-methyl-1,2-dihydro-3H-pyrazol-3-one
- 5-hydroxy-3-cyclopropyl-1-methylpyrazole
- 199125-21-8
- DB-151883
- SCHEMBL587563
- MFCD21667125
- 3-cyclopropyl-5-hydroxy-1-methylpyrazole
- 5-cyclopropyl-2-methyl-2H-pyrazol-3-ol
- 5-cyclopropyl-2-methyl-2,3-dihydro-1H-pyrazol-3-one
- SOVRIDFTTLSXMX-UHFFFAOYSA-N
- AKOS015363072
- 3-cyclopropyl-1-methyl-1H-pyrazol-5-ol
- SY338407
- 3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol
- Inchi： 1S/C7H10N2O/c1-9-7(10)4-6(8-9)5-2-3-5/h4-5,10H,2-3H2,1H3
- InChI Key： SOVRIDFTTLSXMX-UHFFFAOYSA-N
- SMILES： N1(C)C(O)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 138.079312947Da
Monoisotopic Mass: 138.079312947Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 32.3Å²

3-Cyclopropyl-1-methyl-1H-pyrazol-5-ol Pricemore >>

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